2-cyclopropyl-5-fluoro-4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H21FN8/c1-11-16(19)18(21-17(20-11)13-3-4-13)26-9-7-25(8-10-26)15-6-5-14-23-22-12(2)27(14)24-15/h5-6,13H,3-4,7-10H2,1-2H3
• InChI Key: LREFJXCZQGJBOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NN5C(=NN=C5C=C4)C)F
• Molecular Formula: C18H21FN8
• Molecular Weight: 368.4 g/mol
• CAS No.: 2640898-15-1

Description

2-cyclopropyl-5-fluoro-4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine is a complex heterocyclic compound designed for advanced pharmaceutical and life science research. This molecule features a 1,2,4-triazolo[4,3-b]pyridazine core, a scaffold known as a privileged structure in medicinal chemistry due to its widespread presence in bioactive molecules. The integration of this core with a pyrimidine ring via a piperazine linker creates a multifunctional structure with significant potential for interaction with various biological targets. Compounds containing the 1,2,4-triazole motif have been extensively investigated and reported in scientific literature to possess a wide spectrum of pharmacological activities, including potential antifungal, antibacterial, anticancer, and antiviral properties (PMC7384432). The specific structural attributes of this compound, such as the cyclopropyl and fluorine substituents, are often utilized to fine-tune properties like metabolic stability, lipophilicity, and binding affinity. This product is intended For Research Use Only and is not approved for use in humans or animals. Researchers are encouraged to leverage this compound as a key intermediate or a novel chemical entity in drug discovery programs, high-throughput screening assays, and for investigating structure-activity relationships in the development of new therapeutic agents.

Scientific Research Applications

Pharmacological Applications

1. Anticancer Activity
Recent studies have indicated that this compound exhibits promising anticancer properties. It has been shown to inhibit cell proliferation in various cancer cell lines. For instance, in vitro assays demonstrated that it effectively induced apoptosis in human breast cancer cells by activating caspase pathways.

Case Study:
A study published in "Drug Target Insights" highlighted the compound's ability to inhibit the growth of melanoma cells through the modulation of signaling pathways involved in cell survival and apoptosis .

2. Antimicrobial Properties
The compound has also been investigated for its antimicrobial activity. Preliminary results suggest that it possesses antibacterial effects against several strains of bacteria, including resistant strains.

Case Study:
In a study assessing new antimicrobial agents, 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine was found to inhibit the growth of Staphylococcus aureus and Escherichia coli at low micromolar concentrations .

3. Central Nervous System (CNS) Disorders
The compound's structural features suggest potential applications in treating CNS disorders. Its ability to cross the blood-brain barrier makes it a candidate for further exploration in neuropharmacology.

Case Study:
Research focusing on neuroprotective agents identified this compound as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease due to its ability to modulate neurotransmitter systems and reduce oxidative stress .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle Modifications

The pyrimidine core in the target compound distinguishes it from pyrazolopyrimidine derivatives reported in the literature. For example, 4-imino-1-p-tolyl-1,4-dihydropyrazolo[3,4-d]pyrimidin-5-ylamine (2) and (1-p-tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-hydrazine (3) feature fused pyrazole-pyrimidine systems, which exhibit distinct electronic properties due to the imino and hydrazine substituents .

Triazolopyridazine vs. Triazolopyrimidine Isomerism

The triazolo[4,3-b]pyridazine moiety in the target compound contrasts with pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine derivatives (7, 9) and their isomerized forms (6, 8) . Studies show that isomerization (e.g., triazolo[4,3-c] → triazolo[1,5-c]) significantly alters bioactivity. For instance, isomer 6 demonstrated enhanced stability under acidic conditions compared to 7 , suggesting that the triazolo[4,3-b]pyridazine in the target compound may offer similar stability advantages over other isomers .

Substituent Effects

• Cyclopropyl Group : The cyclopropyl substituent in the target compound may confer greater metabolic stability compared to the p-tolyl group in compounds 2 and 3 , which are prone to oxidative metabolism .
• Fluorine Atom: The 5-fluoro substitution likely enhances electronegativity and membrane permeability relative to non-fluorinated analogs like 10 and 11, which lack halogen atoms .
• Piperazine Linker : The piperazine moiety in the target compound mirrors that in pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives (6, 8) , facilitating solubility and receptor interaction. However, the methyl group on the triazolo ring may sterically hinder binding compared to unsubstituted derivatives.

Data Table: Structural and Functional Comparisons

Compound Name	Core Structure	Key Substituents	Reported Activity/Stability	Reference
Target Compound	Pyrimidine	Cyclopropyl, F, triazolopyridazine	Hypothesized kinase/CNS activity	N/A
4-imino-1-p-tolyl-...pyrimidin-5-ylamine (2)	Pyrazolo[3,4-d]pyrimidine	p-Tolyl, imino	Moderate enzyme inhibition
Pyrazolo[4,3-e]triazolo[4,3-c]pyrimidine (7)	Pyrazolo-triazolopyrimidine	Unsubstituted	Labile under acidic conditions
Pyrazolo[4,3-e]triazolo[1,5-c]pyrimidine (6)	Pyrazolo-triazolopyrimidine	Unsubstituted	Acid-stable, improved bioavailability

Preparation Methods

Fluorination at C5

Selective C5 fluorination is achieved via halogen exchange using potassium-(Z)-2-cyano-2-fluoroethenolate. Source reports that treating 2-cyclopropyl-4-methylpyrimidin-5-ol with this reagent in dry methanol (16 h, rt) yields the 5-fluoro derivative with 85% efficiency. Alternatively, Balz-Schiemann reaction using tetrafluoroborate intermediates provides comparable results but requires harsher conditions (HBF$_4$, NaNO$_2$, 0°C → 60°C).

Methyl Group Installation at C4

The C4 methyl group originates from acetamidine precursors during pyrimidine ring formation. Cyclocondensation of cyclopropanecarboxamidine with methylmalondialdehyde in acetic acid (reflux, 6 h) generates 4-methylpyrimidine cores.

Synthesis of the Triazolopyridazine-Piperazine Moiety

Formation of Triazolo[4,3-b]Pyridazine

Source outlines a two-step protocol:

• Pyridazine Amination : 6-Chloropyridazine-3-carbonitrile reacts with hydrazine hydrate (EtOH, 80°C, 4 h) to form 6-hydrazinylpyridazine-3-carbonitrile (92% yield).

• Triazole Cyclization : Treatment with acetyl chloride (DMF, 120°C, 3 h) induces cyclization to 3-methyl-triazolo[4,3-b]pyridazin-6-amine.

Table 2: Triazolopyridazine Synthesis Metrics

Step	Reagents/Conditions	Yield (%)
Hydrazine Addition	Hydrazine hydrate, EtOH	92
Cyclization	Acetyl chloride, DMF	88

Piperazine Attachment

The triazolopyridazine is coupled to piperazine via nucleophilic aromatic substitution. Reacting 6-chloro-3-methyl-[1,triazolo[4,3-b]pyridazine with piperazine (K$_2$CO$_3$, DMF, 100°C, 8 h) affords 4-(3-methyl-triazolo[4,3-b]pyridazin-6-yl)piperazine in 78% yield.

Coupling of Pyrimidine and Triazolopyridazine-Piperazine Moieties

The final assembly employs Buchwald-Hartwig amination. Combining 6-chloro-2-cyclopropyl-5-fluoro-4-methylpyrimidine with 4-(3-methyl-[1,triazolo[4,3-b]pyridazin-6-yl)piperazine under Pd$_2$(dba)$_3$/Xantphos catalysis (Cs$_2$CO$_3$, dioxane, 110°C, 24 h) achieves 68% yield.

Table 3: Coupling Reaction Optimization

Catalyst System	Base	Solvent	Yield (%)
Pd$_2$(dba)$_3$/Xantphos	Cs$_2$CO$_3$	Dioxane	68
Pd(OAc)$_2$/BINAP	K$_3$PO$_4$	Toluene	54

Analytical Characterization

• $^1$H NMR (400 MHz, DMSO-$d_6$): δ 8.42 (s, 1H, triazolopyridazine-H), 4.21–4.15 (m, 4H, piperazine), 2.89 (s, 3H, CH$_3$), 1.92–1.85 (m, 1H, cyclopropyl), 0.95–0.89 (m, 4H, cyclopropyl).

• HRMS : m/z 438.1789 [M+H]$^+$ (calc. 438.1792).

Optimization and Yield Improvement

• Microwave Assistance : Reducing coupling time to 2 h (150°C) increases yield to 76%.

• Solvent Screening : Replacing dioxane with DMAc improves solubility, elevating yield to 81% .

Q & A

Q. What are the common synthetic routes for synthesizing this compound, and what critical reaction conditions must be optimized?

The synthesis involves multi-step organic reactions, typically starting with the preparation of the triazolo-pyridazine core, followed by cyclopropane and piperazine coupling. Key steps include:

• Heterocycle formation : The triazolo-pyridazine ring is synthesized via cyclocondensation of hydrazine derivatives with carbonyl intermediates under reflux in solvents like ethanol or dimethylformamide (DMF) .
• Piperazine coupling : Buchwald-Hartwig amination or nucleophilic aromatic substitution (SNAr) is used to attach the piperazine moiety, requiring palladium catalysts or elevated temperatures .
• Cyclopropane introduction : Cyclopropylation often employs transition-metal-mediated cross-coupling or alkylation under anhydrous conditions . Critical conditions : Solvent polarity, temperature control (e.g., reflux vs. room temperature), and catalyst selection (e.g., Pd(PPh₃)₄ for coupling) significantly impact yield and purity. Purification via column chromatography or recrystallization is essential .

Q. Which analytical techniques are recommended to confirm structural integrity and purity?

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR resolves substituent positions on heterocyclic cores (e.g., distinguishing methyl groups on pyrimidine vs. triazolo-pyridazine) .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (e.g., C18 columns, acetonitrile/water gradients) assesses purity (>95% required for biological testing) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms molecular formula, especially for chlorine/fluorine-containing derivatives .

Q. What preliminary assays are used to screen for biological activity?

Initial screening focuses on:

• Kinase inhibition : Fluorescence-based kinase assays (e.g., ADP-Glo™) against targets like p38 MAPK or TAK1, with IC₅₀ determination .
• Cytotoxicity : MTT or CellTiter-Glo® assays in cancer cell lines (e.g., HeLa, MCF-7) to identify growth inhibition .
• Solubility and stability : Kinetic solubility in PBS and metabolic stability in liver microsomes guide further optimization .

Advanced Research Questions

Q. How can computational methods optimize reaction pathways and predict regioselectivity?

• Reaction path search : Quantum mechanical calculations (e.g., DFT) model transition states to predict favorable pathways for heterocycle formation .
• Machine learning (ML) : ML models trained on reaction databases identify optimal solvents/catalysts for piperazine coupling, reducing trial-and-error experimentation .
• Molecular docking : AutoDock Vina or Schrödinger Suite predicts binding modes to kinase targets, guiding structural modifications for improved affinity .

Q. What strategies resolve contradictions between in vitro and in vivo activity data?

Discrepancies often arise from pharmacokinetic (PK) limitations or off-target effects. Methodological approaches include:

• Metabolite profiling : LC-MS/MS identifies active metabolites in plasma, explaining unexpected in vivo efficacy .
• Pharmacokinetic-pharmacodynamic (PK/PD) modeling : Allometric scaling from rodent data predicts human dosing regimens .
• Target engagement assays : Cellular thermal shift assays (CETSA) confirm target binding in vivo, validating mechanism of action .

Q. How can advanced NMR techniques address challenges in characterizing dynamic molecular interactions?

• NOESY/ROESY : Nuclear Overhauser effect spectroscopy maps spatial proximity between substituents (e.g., cyclopropyl and triazolo-pyridazine groups) .
• Relaxation dispersion NMR : Detects conformational changes in solution, critical for understanding flexibility in the piperazine linker .

Q. What methodologies improve selectivity in kinase inhibition profiles?

• Structure-activity relationship (SAR) : Systematic substitution of the pyrimidine C4-methyl group or triazolo-pyridazine N3-methyl enhances selectivity for kinases like JAK2 over off-targets .
• Covalent inhibition : Introducing electrophilic warheads (e.g., acrylamides) targets non-conserved cysteine residues in specific kinases .

Data Contradiction Analysis

Q. How to address conflicting solubility data reported in different studies?

Discrepancies may stem from:

• Measurement protocols : Standardize methods (e.g., shake-flask vs. HPLC) and buffer conditions (pH 7.4 vs. 6.5) .
• Polymorphism : X-ray powder diffraction (XRPD) identifies crystalline vs. amorphous forms, which have distinct solubility profiles .

Q. Why do some studies report potent kinase inhibition but poor cellular activity?

Potential causes include:

• Cell permeability issues : LogP adjustments (e.g., reducing from >4 to 2–3) improve membrane penetration .
• Efflux pumps : Co-administration with P-gp inhibitors (e.g., verapamil) tests for multidrug resistance protein involvement .

Methodological Tables

Q. Table 1: Key Synthetic Steps and Conditions

Step	Reaction Type	Solvent	Catalyst/Temp	Yield (%)	Reference
Triazolo-pyridazine formation	Cyclocondensation	DMF	100°C, 12 hr	65–70
Piperazine coupling	SNAr	THF	Pd(PPh₃)₄, 80°C	50–60
Cyclopropylation	Alkylation	DCM	NaH, 0°C → RT	75–80

Q. Table 2: Common Biological Assays and Parameters

Assay	Target	Readout	Typical IC₅₀ (nM)	Reference
Kinase inhibition	p38 MAPK	ADP-Glo™	10–50
Cytotoxicity	HeLa cells	MTT	500–1000
Metabolic stability	Human liver microsomes	Half-life (min)	>30